Cas no 27419-23-4 (Benzeneacetic acid, 2-benzoyl-, methyl ester)

• Product Name: Benzeneacetic acid, 2-benzoyl-, methyl ester
• CAS No: 27419-23-4
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1431168
• PubChem ID: 12298593
• Update Time: 2025-04-20

Benzeneacetic acid, 2-benzoyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-benzoyl-, methyl ester
• methyl 2-(2-benzoylphenyl)acetate
• methyl o-benzoylphenylacetate
• DTXSID20486044
• SCHEMBL5795352
• 27419-23-4

• Inchi： 1S/C16H14O3/c1-19-15(17)11-13-9-5-6-10-14(13)16(18)12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： WIVJUMZUKJLAJJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC=CC=1CC(=O)OC

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37